![molecular formula C22H29N3O B5985302 2-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide](/img/structure/B5985302.png)
2-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide, also known as U-47700, is a synthetic opioid drug that has gained popularity in recent years. It was first synthesized in the 1970s by a pharmaceutical company, but its use as a recreational drug has become more widespread in recent years. The drug has been linked to several deaths and has been banned in several countries.
Mechanism of Action
2-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide works by binding to the mu-opioid receptor in the brain, which leads to the release of dopamine and other neurotransmitters. This results in the analgesic and euphoric effects that are characteristic of opioids. However, this compound has been found to be more potent than other opioids, which increases the risk of overdose.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce pain and increase pleasure, but it can also lead to respiratory depression, sedation, and coma. This compound has also been found to have a negative impact on the immune system, which increases the risk of infection.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide in lab experiments is that it has a high affinity for the mu-opioid receptor, which makes it a useful tool for studying the opioid receptor system. However, one limitation is that it has a high potential for abuse and dependence, which makes it difficult to control for these factors in lab experiments.
Future Directions
There are several future directions for research on 2-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide. One area of interest is the development of new drugs that target the opioid receptor system without the risk of abuse and dependence. Another area of research is the development of new treatments for opioid addiction and overdose. Finally, more research is needed to understand the long-term effects of this compound on the brain and body.
Synthesis Methods
The synthesis of 2-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide involves several steps, including the reaction of 4-chlorobenzoyl chloride with N,N-dimethylformamide dimethyl acetal to form the corresponding benzamide. This is followed by the reaction of the benzamide with 1-(2-phenylethyl)piperidine to form this compound.
Scientific Research Applications
2-(dimethylamino)-N-[1-(2-phenylethyl)-3-piperidinyl]benzamide has been used in scientific research to study the opioid receptor system. It has been found to have high affinity for the mu-opioid receptor, which is responsible for mediating the analgesic and euphoric effects of opioids. Studies have also shown that this compound has a high potential for abuse and dependence.
Properties
IUPAC Name |
2-(dimethylamino)-N-[1-(2-phenylethyl)piperidin-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O/c1-24(2)21-13-7-6-12-20(21)22(26)23-19-11-8-15-25(17-19)16-14-18-9-4-3-5-10-18/h3-7,9-10,12-13,19H,8,11,14-17H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSWPOJBDQUDPII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC=C1C(=O)NC2CCCN(C2)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.